Cas no 68952-43-2 (2-(3-Fluorophenyl)propan-2-amine hydrochloride)

• Product Name: 2-(3-Fluorophenyl)propan-2-amine hydrochloride
• CAS No: 68952-43-2
• Molecular Formula: C₉H₁₃ClFN
• Molecular Weight: 189.657624959946
• MDL: MFCD00130517
• CID: 503011

2-(3-Fluorophenyl)propan-2-amine hydrochloride Properties

Names and Identifiers

• Oils, star anise
• ANISE OIL
• ANISE
• ANISEED OIL
• ANISE SEED OIL, NATURE IDENTICAL
• ANISE STAR OIL
• FEMA 2094
• FEMA 2096
• FEMA 2095
• STAR ANISEED OIL
• STAR ANISE OIL
• Illicium verum
• Badiane
• 2-(3-Fluorophenyl)propan-2-amine hydrochloride
• AK164905
• 2-(3-fluorophenyl)propan-2-amine;hydrochloride
• Oils,star anise
• Oils,staranise
• Illicimverumoleum
• ANISEOILSTAR
• Star anise oil

• MDL： MFCD00130517
• InChIKey： XJXOAYCHHIFQRA-UHFFFAOYSA-N
• Inchi： 1S/C9H12FN.ClH/c1-9(2,11)7-4-3-5-8(10)6-7;/h3-6H,11H2,1-2H3;1H
• SMILES： Cl.FC1=CC=CC(=C1)C(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 12
• Complexity: 134
• Topological Polar Surface Area: 26

Experimental Properties

• Refractive Index: n20/D 1.554(lit.)
• Boiling Point: 232 °C(lit.)
• Flash Point: 199 °F
• FEMA: 2096 | ANISE, STAR, OIL (ILLICIUM VERUM HOOK, F.)
• Optical Activity: [α]20/D −1°, neat
• Density: 0.980 g/mL at 25 °C(lit.)

2-(3-Fluorophenyl)propan-2-amine hydrochloride Security Information

• RTECS：BZ4200000
• WGK Germany：2
• Safety Instruction： 26-36/37
• Dangerous goods sign：
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• Storage Condition：2-8°C
• Risk Phrases： 43
• FLUKA BRAND F CODES：8

2-(3-Fluorophenyl)propan-2-amine hydrochloride Customs Data

• HS CODE：3301296000